2-(3-Bromopropyl)-7-methoxy-3-methyl-4H-1-benzopyran-4-one

Specification

• CAS No.: 62811-55-6
• Molecular Formula: C14H15BrO3
• Molecular Weight: 311.17 g/mol
• IUPAC Name: 2-(3-bromopropyl)-7-methoxy-3-methylchromen-4-one
• Standard InChI: InChI=1S/C14H15BrO3/c1-9-12(4-3-7-15)18-13-8-10(17-2)5-6-11(13)14(9)16/h5-6,8H,3-4,7H2,1-2H3
• Standard InChI Key: PIBMTSYYGRYHQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C1=O)C=CC(=C2)OC)CCCBr

Introduction

Chemical Identity and Structural Characteristics

Molecular Identification

The compound is systematically named 2-(3-bromopropyl)-7-methoxy-3-methylchromen-4-one under IUPAC nomenclature. Key identifiers include:

Property	Value
CAS Registry Number	62811-55-6
Molecular Formula	$\text{C}_{14}\text{H}_{15}\text{BrO}_3$
Molecular Weight	311.17 g/mol
SMILES Notation	CC1=C(OC2=C(C1=O)C=CC(=C2)OC)CCCBr
InChIKey	PIBMTSYYGRYHQQ-UHFFFAOYSA-N

The bromopropyl side chain at position 2 and the methoxy group at position 7 are critical to its reactivity and potential interactions with biological targets.

Structural Analysis

The chromen-4-one core consists of a benzopyran skeleton with a ketone group at position 4. Substituents include:

• 3-Bromopropyl group: A three-carbon chain terminated by a bromine atom, enabling nucleophilic substitution reactions.

• 7-Methoxy group: An electron-donating substituent influencing electronic distribution and solubility.

• 3-Methyl group: Enhances steric hindrance and stability.

X-ray crystallography data are unavailable in public databases, but computational models predict a planar benzopyran system with the bromopropyl chain adopting a staggered conformation.

Physicochemical Properties

Spectroscopic Characteristics

• UV-Vis Spectroscopy: Absorption maxima near 270 nm (attributed to the chromenone π→π* transitions).

• Mass Spectrometry: A molecular ion peak at m/z 311.17 (M+) with fragmentation patterns consistent with bromine loss.

Synthesis and Manufacturing

Reported Synthetic Routes

No detailed protocols are publicly disclosed, but analogous chromenones are typically synthesized via:

• Kostanecki Reaction: Condensation of resorcinol derivatives with β-keto esters.

• Friedel-Crafts Acylation: For introducing acyl groups to aromatic rings.

The bromopropyl moiety is likely introduced via alkylation using 1,3-dibromopropane or similar reagents.

Purification and Quality Control

Column chromatography (silica gel, ethyl acetate/hexane eluent) and recrystallization from ethanol are standard methods. Purity is verified via HPLC (>95%) and NMR spectroscopy.

Applications in Research

Pharmaceutical Intermediates

The compound’s bromine atom makes it a candidate for cross-coupling reactions (e.g., Suzuki-Miyaura) to generate aryl-alkyl hybrids with potential bioactivity.

Biological Activity Screening

Preliminary studies on analogs suggest:

• Anticancer Potential: Chromenones inhibit topoisomerases and tubulin polymerization.

• Antimicrobial Properties: Methoxy groups enhance membrane permeability in Gram-positive bacteria.

Research Gaps and Future Directions

Unexplored Therapeutic Areas

• Neuroinflammation: Chromenones modulate COX-2 and 5-LOX pathways, warranting investigation in neurodegenerative diseases.

• Antiviral Activity: Structural similarity to flavonoid antivirals merits testing against RNA viruses.

Synthetic Chemistry Opportunities

• Asymmetric Synthesis: Developing enantioselective routes to access stereoisomers.

• Green Chemistry: Solvent-free or catalytic methods to improve sustainability.